3-(Piperazine-1-sulfonyl)-1lambda6-thiolane-1,1-dione hydrochloride
Overview
Description
“1-[3-(Piperazine-1-sulfonyl)phenyl]ethan-1-one hydrochloride” is a chemical compound with the CAS Number: 1049768-95-7 . It has a molecular weight of 304.8 .
Molecular Structure Analysis
The InChI code for “1-[3-(Piperazine-1-sulfonyl)phenyl]ethan-1-one hydrochloride” is 1S/C12H16N2O3S.ClH/c1-10(15)11-3-2-4-12(9-11)18(16,17)14-7-5-13-6-8-14;/h2-4,9,13H,5-8H2,1H3;1H .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[3-(Piperazine-1-sulfonyl)phenyl]ethan-1-one hydrochloride” include a molecular weight of 304.8 .Scientific Research Applications
Medicinal Chemistry: Synthesis of Piperazine Derivatives
Piperazine derivatives are a cornerstone in medicinal chemistry due to their prevalence in pharmacological agents. The compound 3-(Piperazine-1-sulfonyl)-1λ6-thiolane-1,1-dione hydrochloride can be utilized to synthesize a variety of piperazine derivatives that exhibit anxiolytic, antiviral, cardioprotective, anticancer, and antidepressant properties . The sulfonyl group in the molecule could act as a leaving group, allowing for further functionalization.
Drug Discovery: Enhancing Pharmacokinetic Profiles
The presence of piperazine and thiolane rings in this compound can improve the pharmacokinetic profiles of drug candidates. These rings serve as hydrogen bond donors/acceptors, which can enhance interactions with biological receptors, increase water solubility, and improve bioavailability .
Chemical Synthesis: C–H Functionalization
Recent advances in C–H functionalization techniques can be applied to 3-(Piperazine-1-sulfonyl)-1λ6-thiolane-1,1-dione hydrochloride . This approach can lead to the development of novel piperazine-containing compounds with potential applications in various fields of chemistry and pharmacology .
Development of Blockbuster Drugs
The piperazine moiety is a key component in several blockbuster drugs. By leveraging the structural features of 3-(Piperazine-1-sulfonyl)-1λ6-thiolane-1,1-dione hydrochloride , researchers can design new drug candidates with improved efficacy and safety profiles .
Photoredox Catalysis in Heterocyclic Chemistry
This compound can be used in photoredox catalysis, a technique that has gained significant attention in heterocyclic chemistry. It can facilitate the synthesis of complex molecules through light-mediated reactions, potentially leading to breakthroughs in drug development and synthetic methodology .
Nitrogen Heterocycles in FDA-approved Drugs
Given that nitrogen heterocycles are present in over 75% of FDA-approved drugs, the compound could be pivotal in the synthesis of new drugs that meet FDA standards. Its unique structure may allow for the creation of drugs with novel mechanisms of action .
Safety and Hazards
Mechanism of Action
Target of Action
Piperazine derivatives are known to exhibit a wide range of biological and pharmaceutical activities . They are employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant . .
Mode of Action
The mode of action of a compound is highly dependent on its specific molecular structure and the target it interacts with. Piperazine derivatives are known to interact with various targets due to their versatile structure . .
Biochemical Pathways
Piperazine derivatives can potentially affect various biochemical pathways due to their wide range of biological and pharmaceutical activities . .
Pharmacokinetics
The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME) properties, are crucial for understanding its bioavailability. Piperazine derivatives are known to improve the pharmacological and pharmacokinetic profiles of drug candidates as they serve as hydrogen bond donors/acceptors, thus tuning the interactions with receptors as well as increasing water solubility and bioavailability . .
properties
IUPAC Name |
3-piperazin-1-ylsulfonylthiolane 1,1-dioxide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O4S2.ClH/c11-15(12)6-1-8(7-15)16(13,14)10-4-2-9-3-5-10;/h8-9H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWWOUMUORLEOHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CC1S(=O)(=O)N2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClN2O4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Piperazine-1-sulfonyl)-1lambda6-thiolane-1,1-dione hydrochloride | |
CAS RN |
1181457-74-8 |
Source
|
| Record name | Piperazine, 1-[(tetrahydro-1,1-dioxido-3-thienyl)sulfonyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1181457-74-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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